Cas no 1903914-76-0 (N-(5-chloro-2-methoxyphenyl)-3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidine-1-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidine-1-carboxamide
• CAS No: 1903914-76-0
• MF: C₂₀H₂₀ClN₅O₃
• MW: 413.857502937317
• CID: 6442447
• PubChem ID: 92118404
• Update Time: 2025-07-13

N-(5-chloro-2-methoxyphenyl)-3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidine-1-carboxamide
• N-(5-chloro-2-methoxyphenyl)-3-[4-(phenoxymethyl)triazol-1-yl]azetidine-1-carboxamide
• N-(5-chloro-2-methoxyphenyl)-3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• N-(5-chloro-2-methoxyphenyl)-3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carboxamide
• AKOS025379984
• 1903914-76-0
• F6514-4146

• Inchi： 1S/C20H20ClN5O3/c1-28-19-8-7-14(21)9-18(19)22-20(27)25-11-16(12-25)26-10-15(23-24-26)13-29-17-5-3-2-4-6-17/h2-10,16H,11-13H2,1H3,(H,22,27)
• InChI Key： QPZPQPCZAYNZPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1)=O)OC

Computed Properties

• Exact Mass: 413.1254672g/mol
• Monoisotopic Mass: 413.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(5-chloro-2-methoxyphenyl)-3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidine-1-carboxamide

N-(5-Chloro-2-Methoxyphenyl)-3-[4-(Phenoxymethyl)-1H-1,2,3-Triazol-1-yl]Azetidine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1903914-76-0, known as N-(5-chloro-2-methoxyphenyl)-3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

CAS No. 1903914-76-0 represents a unique identifier for this compound within the chemical database system. Its systematic name, N-(5-chloro-2-methoxyphenyl)-3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carboxamide, provides a detailed description of its molecular structure. The molecule consists of several key functional groups: a chlorinated aromatic ring (5-chloro), a methoxy group (methoxyphenyl), and a triazole ring substituted with a phenoxymethyl group (phenoxymethyl). These groups contribute to the compound's stability, reactivity, and bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its production. The incorporation of the azetidine ring (azetidine) into the molecule plays a crucial role in determining its pharmacokinetic properties.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on specific enzymes and receptors associated with various diseases. For instance, studies have shown its ability to inhibit kinases involved in cancer progression. The presence of the triazole ring (triazole) is particularly significant as it enhances the molecule's ability to interact with target proteins through hydrogen bonding and π–π interactions.

The methoxy group (methoxy) on the aromatic ring contributes to the compound's lipophilicity, which is essential for crossing biological membranes. This property makes it a promising candidate for drug delivery systems targeting chronic diseases such as cancer and neurodegenerative disorders. Recent research has also explored its potential as a modulator of ion channels, further expanding its therapeutic applications.

The phenoxymethyl group (phenoxymethyl) attached to the triazole ring introduces additional flexibility and electronic diversity to the molecule. This feature allows for fine-tuning of its pharmacodynamic properties, enabling it to bind selectively to target molecules. Computational studies have revealed that this group also plays a critical role in stabilizing the molecule's tertiary structure.

In conclusion, N-(5-chloro-2-methoxyphenyl)-3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carboxamide (CAS No. 1903914-76-0) is a versatile compound with immense potential in drug discovery and development. Its unique structural features and promising pharmacological profile make it an attractive candidate for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.